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DLST Performance & Clinical Utility

The table below summarizes the key quantitative findings on DLST's performance in diagnosing 5-ASA

(mesalamine) allergy from recent studies.

Study Focus / Metric Findings Citation

Sensitivity 24.0% (AE+ group, n=24); 51% (n=28 patients with allergy) [1] [2]

Specificity 80.5% (AE- group, n=80) [1]

False-Positive Rate 19.5% [1]

False-Negative Rate 76.0% [1]

Stimulation Index (SI)
- Positive Threshold

SI > 180% [3] [1]
[4]

Association with
Intolerance

Positive DLST for the first 5-ASA (OR: 2.300; p=0.002) and mean
DLST for various formulations (OR: 2.667; p=0.007) are

significantly associated with mesalamine intolerance.

[3] [5]
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Study Focus / Metric Findings Citation

Association with
Retreatment Failure

Higher DLST values for the first 5-ASA (median 174% vs 88%;
p=0.026) and mean DLST (median 170.3% vs 118.5%; p=0.040)

are associated with retreatment failure.

[3] [5]
[4]

Detailed DLST Experimental Protocol

The following methodology is compiled from the cited studies, which used the commercial laboratory SRL,

Inc. (Japan) for test execution [3] [1] [2].

Principle: The test measures the proliferative response of a patient's lymphocytes to a target drug in
vitro. Lymphocyte proliferation is quantified by the uptake of ³H-thymidine into newly synthesized DNA

[3] [1].
Key Reagent: ³H-thymidine [3] [1].

Sample Collection: Collect 5 mL to 20 mL of whole blood from the patient into heparinized blood
collection tubes [3] [1]. One study notes that 5 mL of blood is required per additional tablet or
capsule formulation being tested [2].
Lymphocyte Isolation: Isolate lymphocytes from the whole blood using density gradient
centrifugation [3] [1].
Cell Culture:

Suspend the isolated lymphocytes in RPMI 1640 culture medium.
Culture the cells with and without (control) the suspect mesalamine formulation(s) for 72
hours [3] [1].

Radioisotope Incorporation: Add ³H-thymidine to the culture medium and incubate for an

additional 16 hours [3] [1].
Measurement: Measure the radioactivity (counts per minute, cpm) of the incorporated ³H-thymidine

in the lymphocytes.
Calculation & Interpretation:

Calculate the Stimulation Index (SI) using the formula: SI (%) = (cpm in drug-treated sample
/ cpm in control sample) × 100.

A test is considered positive if the SI exceeds 180% [3] [1] [4].

Frequently Asked Questions (FAQs)
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Q1: What are the common pitfalls of the DLST for 5-ASA, and how can they be mitigated? The DLST

has low sensitivity (around 24-51%), leading to a high rate of false-negative results. It also has a moderate

false-positive rate (about 20%), which could be due to allergies to drug excipients rather than the active 5-

ASA compound [3] [1]. Mitigation strategies include:

Testing Multiple Formulations: Perform DLST for various 5-ASA formulations (e.g., Pentasa,

Asacol). The "mean DLST" or "highest DLST" across formulations has been shown to be more
predictive of intolerance and retreatment failure than a test for a single drug alone [3] [5].

Clinical Correlation: Always interpret DLST results in the context of the patient's clinical symptoms.
The test is an auxiliary tool and should not be the sole basis for diagnosis [6] [1].

Q2: Can a positive DLST predict the success of retreatment with a different 5-ASA formulation? Yes,

the DLST value can be prognostic. Studies found that patients with higher DLST values (both for the initial

drug and the mean across formulations) had a significantly higher rate of retreatment failure with

alternative oral mesalamines [3] [5] [4]. This suggests that quantitative SI values, not just a positive/negative

result, can aid in clinical decision-making for retreatment.

Q3: What are the typical clinical symptoms of acute 5-ASA intolerance syndrome? The most frequently

observed symptoms are fever (up to 93% of cases), diarrhea, abdominal pain, and hematochezia (bloody

stool). These symptoms often mimic an exacerbation of Ulcerative Colitis, making diagnosis challenging.

Fever and an elevated C-reactive protein (CRP) in a patient with otherwise mild disease can be a clue to

distinguish intolerance from a disease flare [6] [2].

DLST Experimental Workflow

The diagram below outlines the key steps of the DLST procedure.
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Start DLST Procedure

Collect Whole Blood
(5-20 mL in heparinized tube)

Isolate Lymphocytes
via Density Gradient Centrifugation

Culture with 5-ASA Drug & Control
in RPMI 1640 for 72 hours

Add ³H-thymidine
Incubate for 16 hours

Measure ³H-thymidine Uptake
(Counts Per Minute - cpm)

Calculate Stimulation Index (SI)
SI = (Drug cpm / Control cpm) x 100%

Interpret Result
SI > 180% = Positive

Click to download full resolution via product page

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 6 Tech Support

https://www.smolecule.com/products/s535018?utm_src=pdf-body-img
https://www.smolecule.com/products/s535018?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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